1-({6-[(2-methylphenoxy)methyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-3-yl}methyl)-1H-benzotriazole

• Molecular Formula: C18H15N7OS
• Molecular Weight: 377.4 g/mol
• IUPAC Name: 3-(benzotriazol-1-ylmethyl)-6-[(2-methylphenoxy)methyl]-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
• InChI: InChI=1S/C18H15N7OS/c1-12-6-2-5-9-15(12)26-11-17-22-25-16(20-21-18(25)27-17)10-24-14-8-4-3-7-13(14)19-23-24/h2-9H,10-11H2,1H3
• InChI Key: NAQIBTOMQLJEEB-UHFFFAOYSA-N
• SMILES: CC1=CC=CC=C1OCC2=NN3C(=NN=C3S2)CN4C5=CC=CC=C5N=N4

Description

1-({6-[(2-methylphenoxy)methyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-3-yl}methyl)-1H-benzotriazole, also known as MPTT, is a chemical compound with potential applications in scientific research. It is a benzotriazole derivative that has been shown to exhibit various biochemical and physiological effects, making it a promising candidate for further study.

Mechanism of Action

The mechanism of action of 1-({6-[(2-methylphenoxy)methyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-3-yl}methyl)-1H-benzotriazole is not yet fully understood, but studies suggest that it may act by inhibiting various enzymes and signaling pathways involved in cancer cell proliferation and survival. It has also been shown to modulate the activity of certain neurotransmitters in the brain, suggesting a potential role in the treatment of neurological disorders.
Biochemical and Physiological Effects
This compound has been shown to exhibit various biochemical and physiological effects, including antioxidant activity, anti-inflammatory activity, and modulation of immune function. It has also been shown to affect the expression of certain genes involved in cell cycle regulation and apoptosis.

Advantages and Limitations for Lab Experiments

One advantage of using 1-({6-[(2-methylphenoxy)methyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-3-yl}methyl)-1H-benzotriazole in lab experiments is its relatively simple synthesis method, which allows for easy production of the compound. Additionally, its potential applications in various scientific fields make it a versatile research tool. However, one limitation is the lack of information regarding its toxicity and potential side effects, which may limit its use in certain experiments.

Future Directions

There are several potential future directions for research involving 1-({6-[(2-methylphenoxy)methyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-3-yl}methyl)-1H-benzotriazole. One area of interest is the development of this compound-based therapeutics for the treatment of cancer and neurodegenerative diseases. Additionally, further studies are needed to fully elucidate the mechanism of action of this compound and its potential applications in other scientific fields, such as immunology and microbiology.

Synthesis Methods

The synthesis of 1-({6-[(2-methylphenoxy)methyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-3-yl}methyl)-1H-benzotriazole involves a multi-step process, starting with the reaction of 2-methylphenol with 2-chloromethyl-4-nitrophenyl ether to produce 2-(2-methylphenoxy)methyl-4-nitrophenol. This intermediate is then reacted with thiourea and sodium hydroxide to form 1,2,4-triazole-3-thiol, which is subsequently reacted with 2-chloromethylbenzotriazole to yield this compound.

Scientific Research Applications

1-({6-[(2-methylphenoxy)methyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-3-yl}methyl)-1H-benzotriazole has been studied for its potential applications in various scientific fields, including medicinal chemistry, biochemistry, and pharmacology. It has been shown to exhibit anticancer activity, with studies demonstrating its ability to induce apoptosis in cancer cells. Additionally, this compound has been investigated for its potential as a therapeutic agent for neurodegenerative diseases, such as Alzheimer's and Parkinson's disease.